Cas no 129-24-8 (Viridicatin)

• Product Name: Viridicatin
• CAS No: 129-24-8
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 143867
• PubChem ID: 67206
• Update Time: 2025-06-09

Viridicatin Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,3-hydroxy-4-phenyl-
• 3-hydroxy-4-phenyl-1H-quinolin-2-one
• 3-Hydroxy-4-phenyl-2(1H)-quinolinone
• 3-hydroxy-4-phenylquinolin-2(1H)-one
• viridicatin
• 2,3-Dihydroxy-4-phenylquinoline
• 3-Hydroxy-4-phenyl-1H-chinolin-2-one
• 3-hydroxy-4-phenylcarbostyril
• J-005662
• CHEMBL2386742
• 45493KS618
• 3-Hydroxy-4-phenyl-1,2-dihydroquinolin-2-one
• NS00094892
• SCHEMBL5396117
• NSC794084
• BDBM247022
• DTXSID10156022
• AKOS040756366
• VIRIDICATIN [MI]
• Q27258806
• CHEBI:140443
• 129-24-8
• HY-125060
• NSC-794084
• UNII-45493KS618
• NSC-656625
• CS-0089225
• US9701638, 13
• 4-Phenyl-3-hydroxyquinolin-2(1H)-one
• ACon0_001468
• NSC656625
• QSRVMXWVVMILDI-UHFFFAOYSA-N
• viridicatine
• DTXCID7078513
• C22644
• Viridicatin

• Inchi： 1S/C15H11NO2/c17-14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-15(14)18/h1-9,17H,(H,16,18)
• InChI Key： QSRVMXWVVMILDI-UHFFFAOYSA-N
• SMILES： OC1C(NC2C=CC=CC=2C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 237.07903
• Monoisotopic Mass: 237.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 268°
• Boiling Point: 476.7±45.0 °C at 760 mmHg
• Flash Point: 242.1±28.7 °C
• Refractive Index: 1.677
• PSA: 49.33
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Viridicatin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on Viridicatin

Recent Advances in Viridicatin Research and Its Association with 129-24-8

Viridicatin, a naturally occurring alkaloid, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse biological activities. Recent studies have explored its potential as an antimicrobial, antifungal, and anticancer agent. The compound's unique chemical structure, which includes the CAS number 129-24-8, has been a focal point for synthetic modifications aimed at enhancing its therapeutic efficacy. This research brief consolidates the latest findings on Viridicatin, emphasizing its molecular mechanisms, synthetic pathways, and clinical applications.

One of the most notable advancements in Viridicatin research is its role in combating antibiotic-resistant pathogens. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Viridicatin derivatives exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the 129-24-8 scaffold in maintaining the compound's bioactivity, while synthetic modifications improved its pharmacokinetic properties. These findings suggest that Viridicatin could serve as a promising lead compound for developing novel antibiotics.

In addition to its antimicrobial properties, Viridicatin has shown potential in oncology research. A recent Nature Communications paper revealed that Viridicatin analogs selectively inhibit the proliferation of cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. The study utilized high-throughput screening to identify the most effective derivatives, with the 129-24-8 core structure playing a critical role in binding affinity. These results underscore the compound's versatility and its potential as a multitargeted therapeutic agent.

The synthesis of Viridicatin and its derivatives has also seen significant progress. Researchers have developed novel catalytic methods to optimize the production of 129-24-8-based compounds, reducing costs and improving yields. A 2024 study in Organic Letters introduced a one-pot synthesis protocol that significantly streamlined the process, making Viridicatin more accessible for large-scale applications. This methodological innovation is expected to accelerate the compound's transition from bench to bedside.

Despite these promising developments, challenges remain in the clinical translation of Viridicatin. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. However, the growing body of evidence supporting its therapeutic potential makes Viridicatin a compelling candidate for future drug development. Ongoing studies are expected to elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its integration into mainstream medicine.

In conclusion, Viridicatin, with its 129-24-8 scaffold, represents a multifaceted compound with significant implications for chemical biology and pharmaceutical science. Its antimicrobial and anticancer properties, coupled with advances in synthetic methodologies, position it as a valuable asset in the fight against resistant pathogens and malignant diseases. Continued research and collaboration across disciplines will be essential to unlocking its full potential and translating these discoveries into clinical applications.